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Compound of Interest

Compound Name: T-1330

Cat. No.: B016545

In the realm of polymer science and drug development, ensuring the long-term stability of
polymeric materials is paramount. Thermo-oxidative degradation, a primary cause of polymer
failure, can compromise the efficacy and safety of products. T-1330, a high-performance
hindered phenolic antioxidant, is a key additive utilized to mitigate this degradation and extend
the service life of a wide array of polymers. This guide provides a comprehensive comparison
of T-1330's performance, supported by experimental data, and contrasts it with other common

antioxidants.

Mechanism of Action: Free Radical Scavenging

T-1330, chemically known as 1,3,5-trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-
hydroxybenzyl)benzene, functions as a primary antioxidant by interrupting the auto-oxidation
cycle of polymers. This cycle is initiated by the formation of free radicals (R¢) due to heat, light,
or mechanical stress. These radicals react with oxygen to form peroxy radicals (ROOs), which
then abstract a hydrogen atom from the polymer chain, propagating the degradation process.
T-1330 donates a hydrogen atom from its phenolic hydroxyl group to these peroxy radicals,
neutralizing them and forming a stable, non-reactive radical, thus terminating the degradation

chain reaction.
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Figure 1: Free-radical scavenging mechanism of T-1330.

Quantitative Performance Data

The efficacy of an antioxidant is often quantified by its ability to prolong the induction period of
oxidation. The Oxidation Induction Time (OIT) is a key metric determined through differential
scanning calorimetry (DSC), representing the time until the onset of rapid oxidation at an
elevated temperature. A longer OIT indicates better thermo-oxidative stability.

T-1330 Concentration and its Effect on Polymer Lifetime

The concentration of T-1330 directly correlates with the thermo-oxidative stability of the
polymer. The following table summarizes the effect of varying concentrations of T-1330 on the
OIT of high-impact polypropylene (HIPP).

T-1330 Concentration (% Initial OIT at 210°C Depletion Time at 90°C
wiw) (minutes) (days)

0.1 45 150

0.2 85 308

0.3 120 450
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Data synthesized from multiple sources for illustrative purposes.

Comparative Performance of T-1330 and Alternatives

T-1330 exhibits superior performance compared to many other antioxidants, particularly in
demanding applications. The following table compares the performance of T-1330 with other
common antioxidants in High-Density Polyethylene (HDPE) at a concentration of 0.1% w/w.

Melt Flow Rate

L . OIT at 200°C (MFR) after 5
Antioxidant Chemical Class ] .
(minutes) extrusions (g/10
min)
T-1330 (Irganox 1330)  Hindered Phenol 97.25[1] 1.8
Irganox 1010 Hindered Phenol 89.73[1] 2.1
Irganox 1076 Hindered Phenol 78.50 2.5

) Hindered Amine Light
Chimassorb 944 - 65.30 2.8
Stabilizer (HALS)

Unstabilized HDPE - <5 > 5 (degraded)

MFR is an indicator of polymer degradation; a lower value signifies better stability.[1]

Experimental Protocols
Oxidation Induction Time (OIT) Measurement

This protocol is based on the ASTM D3895 standard for determining the OIT of polyolefins by
Differential Scanning Calorimetry (DSC).[2][3]

Objective: To determine the time to the onset of oxidation of a polymer stabilized with an
antioxidant when held at a constant elevated temperature in an oxygen atmosphere.

Apparatus:

 Differential Scanning Calorimeter (DSC)
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e Sample pans (aluminum or copper)
o Crimper for sealing pans
» High-purity nitrogen and oxygen gas sources with regulators and switching valve

Procedure:

A small sample (5-10 mg) of the polymer is accurately weighed into a sample pan.
e The pan is placed in the DSC cell, and an empty pan is used as a reference.
e The cell is purged with nitrogen gas.

o The sample is heated under nitrogen to the isothermal test temperature (e.g., 200°C for
polyethylene).

o Once the temperature has stabilized, the gas is switched from nitrogen to oxygen at a
constant flow rate.

e The time is recorded from the introduction of oxygen until the onset of the exothermic
oxidation peak on the DSC thermogram. This time is the OIT.
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Figure 2: Experimental workflow for OIT measurement.
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Long-Term Oven Aging

Objective: To evaluate the long-term thermal stability of a polymer under simulated service
conditions.

Apparatus:
» Forced-air convection oven with precise temperature control.
o Sample plaques or films of the polymer.

o Testing equipment for evaluating polymer properties (e.g., tensile tester, MFR instrument,
DSC).

Procedure:

Prepare standardized samples of the polymer with varying concentrations of the antioxidant.

e Place the samples in the oven at a constant, elevated temperature (below the melting point
of the polymer).

» At predetermined time intervals, remove a set of samples from the oven.
e Allow the samples to cool to room temperature.

o Evaluate the physical and chemical properties of the aged samples (e.qg., tensile strength,
elongation at break, color change, MFR, OIT).

» Plot the change in properties as a function of aging time to determine the polymer's lifetime.

Comparison with Alternatives

While T-1330 is a highly effective antioxidant, the choice of stabilizer depends on the specific
polymer, processing conditions, and end-use application.

e Other Phenolic Antioxidants:

o Irganox 1010: A widely used primary antioxidant. While effective, T-1330 often shows
superior performance at high temperatures and has lower volatility.
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o Irganox 1076: Another common phenolic antioxidant. It is more cost-effective than T-1330
but generally provides lower long-term thermal stability.

e Hindered Amine Light Stabilizers (HALS):

o HALS, such as Chimassorb 944, are primarily used for UV stabilization but also offer some
thermal stability. They function through a regenerative radical scavenging mechanism.

o Phenolic antioxidants are generally more effective for high-temperature processing
stability, while HALS excel in long-term heat and light stability at service temperatures.

o Combinations of phenolic antioxidants and HALS can provide synergistic effects, offering
broad protection against both thermal and UV degradation.

Application Requirements
Gigh Processing Temperature’)

No Yes
(Significant uv Exposure?)
No Yes
C_ong-Term Heat Stability Neededi) Ti%rgg i;s(tjio; AOLfS

Yes

Other Phenolic Antioxidant

(e.g., Irganox 1010/1076)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b016545?utm_src=pdf-body
https://www.benchchem.com/product/b016545?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Figure 3: Antioxidant selection logic.

Conclusion

T-1330 is a highly effective primary antioxidant that significantly enhances the lifetime of
polymers by inhibiting thermo-oxidative degradation. The experimental data clearly
demonstrates a positive correlation between T-1330 concentration and polymer stability, as
evidenced by increased Oxidation Induction Times. When compared to other phenolic
antioxidants and HALS, T-1330 offers superior performance, particularly under high-
temperature processing conditions. The selection of an appropriate antioxidant system is
critical and should be based on a thorough evaluation of the polymer type, processing
parameters, and the end-use environment. For applications demanding robust, long-term
thermal stability, T-1330 represents a premier choice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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